Cas no 209256-40-6 (2,3-dihydro-1-benzofuran-4-carboxylic acid)

• Product Name: 2,3-dihydro-1-benzofuran-4-carboxylic acid
• CAS No: 209256-40-6
• Molecular Formula: C₉H₈O₃
• Molecular Weight: 164.15802
• MDL: MFCD10000604
• CID: 242108
• PubChem ID: 18787444

2,3-dihydro-1-benzofuran-4-carboxylic acid Properties

Names and Identifiers

• 2,3-Dihydrobenzofuran-4-carboxylic acid
• 2,3-dihydro-1-benzofuran-4-carboxylic acid
• 4-Benzofurancarboxylicacid, 2,3-dihydro-
• 2,3-Dihydro-4-benzofurancarboxylic Acid
• 2,3-Dihydro-benzofuran-4-carboxylic acid
• AS-65040
• CS-0183186
• A25668
• 209256-40-6
• DTXSID10596267
• BCP15796
• P19102
• 2,3-Dihydrobenzo[b]furan-4-carboxylic acid
• SCHEMBL496918
• FT-0645999
• 2, 3-dihydro-1-benzofuran-4-carboxylic acid
• Z1198272391
• EN300-219108
• SB35270
• MFCD10000604
• AKOS006304981
• CHDSHBWEGSCEDX-UHFFFAOYSA-N
• J-013719
• 4-Benzofurancarboxylic acid, 2,3-dihydro-
• 2,3-dihydrobenzofuran-4-carboxylicacid
• 2,3-dihydro-benzo furan-4-carboxylic acid

• MDL： MFCD10000604
• InChIKey： CHDSHBWEGSCEDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8O3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-3H,4-5H2,(H,10,11)
• SMILES： OC(=O)C1=CC=CC2=C1CCO2

Computed Properties

• Exact Mass: 164.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.047
• Heavy Atom Count: 12
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 1.31970
• PSA: 46.53000
• Refractive Index: 1.61
• Boiling Point: 328 ºC
• Flash Point: 139 ºC
• Density: 1.344